Cas no 2248187-85-9 ((2S)-2-(oxetan-3-yl)propanoic acid)

• Product Name: (2S)-2-(oxetan-3-yl)propanoic acid
• CAS No: 2248187-85-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 6430008
• PubChem ID: 96732613
• Update Time: 2025-05-23

(2S)-2-(oxetan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505905
• (2S)-2-(oxetan-3-yl)propanoic acid
• 2248187-85-9

• Inchi： 1S/C6H10O3/c1-4(6(7)8)5-2-9-3-5/h4-5H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： OGADCXMJDSUABP-BYPYZUCNSA-N
• SMILES： O1CC(C1)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Additional information on (2S)-2-(oxetan-3-yl)propanoic acid

Introduction to (2S)-2-(oxetan-3-yl)propanoic acid (CAS No. 2248187-85-9)

(2S)-2-(oxetan-3-yl)propanoic acid , also known by its CAS number 2248187-85-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a chiral center and an oxetane ring, making it a valuable building block for the synthesis of advanced materials and bioactive molecules. The oxetane ring is a four-membered cyclic ether, which contributes to the compound's stability and reactivity, while the propanoic acid group introduces carboxylic acid functionality, enabling further functionalization.

Recent studies have highlighted the potential of (2S)-2-(oxetan-3-yl)propanoic acid in drug design and delivery systems. The compound's chiral nature makes it particularly useful in the development of enantioselective catalysts and chiral recognition materials. For instance, researchers have explored its application in asymmetric catalysis, where the compound serves as a ligand to induce high enantioselectivity in various organic transformations. This has opened new avenues for the synthesis of complex molecules with high optical purity, which are critical in pharmaceutical applications.

In addition to its role in catalysis, (2S)-2-(oxetan-3-yl)propanoic acid has been investigated for its potential in polymer chemistry. The oxetane ring's reactivity allows for the formation of novel polymeric materials with tailored properties, such as improved mechanical strength and thermal stability. These materials have shown promise in applications ranging from biodegradable plastics to advanced composites for aerospace and automotive industries.

The synthesis of (2S)-2-(oxetan-3-yl)propanoic acid typically involves multi-step processes that require precise control over stereochemistry and reaction conditions. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high optical purity. For example, researchers have employed organocatalytic methods to achieve excellent yields and enantioselectivity, making the compound more accessible for large-scale applications.

Moreover, the compound's ability to form supramolecular assemblies has been leveraged in the development of self-healing materials and stimuli-responsive systems. By incorporating (2S)-2-(oxetan-3-yl)propanoic acid into polymer networks, scientists have created materials that can repair themselves upon damage or respond to external stimuli such as temperature or pH changes. These innovations have significant implications for sustainable materials science and green chemistry.

From a pharmacological perspective, (2S)-2-(oxetan-3-yl)propanoic acid has been studied as a potential lead compound for drug discovery. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. Recent research has focused on its role as a modulator of ion channels and its potential application in treating neurological disorders.

In conclusion, (2S)-2-(oxetan-3-yl)propanoic acid (CAS No. 2248187-85-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its chiral nature, reactive oxetane ring, and carboxylic acid functionality make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in shaping the future of chemistry and materials science.